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Compound of Interest

Compound Name: Fupenzic acid

Cat. No.: B1180440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data of Fupenzic
acid, a pentacyclic triterpenoid with significant anti-inflammatory properties. The information is

compiled from seminal and recent studies, offering a detailed resource for researchers in

natural product chemistry, pharmacology, and drug development.

Introduction
Fupenzic acid, a diosphenol-type triterpene, was first isolated from the fruits of Rubus chingii

Hu.[1][2][3][4] Its structure has been elucidated as 2,19α-dihydroxy-3-oxo-urs-1,12-dien-28-oic

acid.[1][2][3][4] This compound has garnered interest due to its potential therapeutic

applications, particularly its anti-inflammatory effects. This guide presents its nuclear magnetic

resonance (NMR) and mass spectrometry (MS) data in a structured format, details the

experimental protocols for its characterization, and illustrates its mechanism of action.

Spectroscopic Data
The structural elucidation of Fupenzic acid has been primarily achieved through NMR and MS

techniques. The following tables summarize the key quantitative data.

NMR Spectroscopic Data
The ¹H and ¹³C NMR spectral data are crucial for the structural confirmation of Fupenzic acid.
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Table 1: ¹H NMR Spectroscopic Data of Fupenzic Acid

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 7.10 s

2-OH 6.50 s

12 5.57 t 3.4

18 2.59 d 11.2

19 3.75 d 2.8

29 1.29 s

30 0.96 d 6.0

23 1.12 s

24 1.10 s

25 1.32 s

26 0.83 s

27 1.35 s

Table 2: ¹³C NMR Spectroscopic Data of Fupenzic Acid
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Position
Chemical Shift (δ,
ppm)

Position
Chemical Shift (δ,
ppm)

1 143.9 16 24.3

2 143.5 17 48.0

3 200.5 18 53.6

4 48.1 19 73.2

5 55.7 20 42.1

6 20.0 21 26.5

7 32.5 22 37.0

8 40.8 23 27.2

9 48.0 24 21.7

10 38.8 25 19.3

11 24.0 26 17.0

12 128.5 27 24.6

13 139.0 28 181.1

14 43.1 29 27.0

15 28.9 30 17.2

Mass Spectrometry (MS) Data
High-resolution mass spectrometry confirms the molecular formula and provides insights into

the fragmentation pattern of Fupenzic acid.

Table 3: Mass Spectrometry Data of Fupenzic Acid
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Technique Ion Mode Observed m/z Molecular Formula

EIMS Positive 484 [M]⁺ C₃₀H₄₄O₅

HREIMS Positive 484.3188 C₃₀H₄₄O₅

Experimental Protocols
The following sections detail the methodologies employed for the isolation and spectroscopic

analysis of Fupenzic acid.

Isolation of Fupenzic Acid
Fupenzic acid is typically isolated from the fruits of Rubus chingii. The general procedure

involves:

Extraction: The air-dried and powdered fruits are extracted with methanol (MeOH) at room

temperature.

Fractionation: The concentrated MeOH extract is suspended in water and partitioned

successively with petroleum ether, ethyl acetate (EtOAc), and n-butanol (n-BuOH).

Chromatography: The EtOAc-soluble fraction, which is rich in triterpenoids, is subjected to

repeated column chromatography on silica gel, MCI gel, and Sephadex LH-20.

Purification: Final purification is achieved by semi-preparative High-Performance Liquid

Chromatography (HPLC) to yield pure Fupenzic acid.

NMR Spectroscopy
NMR spectra are recorded on a spectrometer, typically operating at 400 or 500 MHz for ¹H and

100 or 125 MHz for ¹³C.

Sample Preparation: Samples are dissolved in deuterated chloroform (CDCl₃) or deuterated

methanol (CD₃OD).

Internal Standard: Tetramethylsilane (TMS) is used as an internal standard.
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Data Acquisition: Chemical shifts are reported in parts per million (ppm) relative to TMS.

Standard pulse sequences are used to acquire ¹H, ¹³C, DEPT, COSY, HSQC, and HMBC

spectra for complete structural assignment.

Mass Spectrometry
Mass spectral data are obtained using an electron ionization mass spectrometer (EIMS) for

initial molecular weight determination and a high-resolution electron ionization mass

spectrometer (HREIMS) for accurate mass measurement and molecular formula confirmation.

Ionization Mode: Electron Ionization (EI) is commonly used.

Analysis: The molecular ion peak [M]⁺ is observed to determine the molecular weight. High-

resolution analysis provides the exact mass, which is used to deduce the elemental

composition.

Biological Activity and Signaling Pathway
Recent studies have highlighted the anti-inflammatory properties of Fupenzic acid.[5][6] It has

been shown to suppress the production of inflammatory mediators such as nitric oxide

synthase (NOS-2) and cyclooxygenase-2 (COX-2) by inhibiting the NF-κB signaling pathway.[5]

[6]

Experimental Workflow for Assessing Anti-inflammatory
Activity
The following diagram illustrates a typical workflow to investigate the anti-inflammatory effects

of Fupenzic acid.
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Workflow for in vitro anti-inflammatory assessment.
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NF-κB Signaling Pathway Inhibition by Fupenzic Acid
Fupenzic acid exerts its anti-inflammatory effect by targeting the canonical NF-κB signaling

pathway. The diagram below illustrates the proposed mechanism.
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Inhibition of the NF-κB signaling pathway by Fupenzic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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